Ethyl 3-{[4-(dimethylamino)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-[[4-(dimethylamino)phenyl]sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C22H24N2O4S2/c1-5-28-22(25)20-21(19(14-29-20)16-8-6-15(2)7-9-16)30(26,27)23-17-10-12-18(13-11-17)24(3)4/h6-14,23H,5H2,1-4H3
• InChI Key: OYHDYXURWNPKKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CS1)C2=CC=C(C=C2)C)S(=O)(=O)NC3=CC=C(C=C3)N(C)C
• Molecular Formula: C22H24N2O4S2
• Molecular Weight: 444.6 g/mol

Description

This compound is a thiophene derivative, which means it contains a thiophene ring - a five-membered ring with four carbon atoms and one sulfur atom. It also has a sulfamoyl group (-SO2NH2), a dimethylamino group (-N(CH3)2), and a carboxylate ester group (-COOEt). Thiophene derivatives are known to have a variety of properties and applications, and are often used in the synthesis of heterocyclic compounds with promising pharmacological characteristics.

Scientific Research Applications

Synthetic Chemistry Applications

Ethyl 3-{[4-(dimethylamino)phenyl]sulfamoyl}-4-(4-methylphenyl)thiophene-2-carboxylate and its derivatives are utilized in synthetic chemistry for the development of novel compounds with potential biological activities. For instance, novel thiophene and thienopyrimidine derivatives have been synthesized and tested for their antiproliferative activity. The structures of the synthesized compounds were confirmed through various analytical methods, showing significant activity against specific cancer cell lines (Ghorab et al., 2013).

Medicinal Chemistry Research

In medicinal chemistry, the compound's derivatives have been explored for their antibacterial properties. New heterocyclic compounds containing a sulfonamido moiety have been synthesized, aiming to develop effective antibacterial agents. The synthesized compounds underwent tests for antibacterial activity, and several exhibited high activities (Azab et al., 2013).

Material Science and Polymer Research

The compound's derivatives also find applications in material science and polymer research. For example, sulfur-containing copolyesters incorporating thiophene units have been developed from bio-sourced aromatic monomers. These copolyesters exhibit tunable thermal properties, high mechanical strength, and potential biodegradability, making them suitable for applications like food packaging as a sustainable alternative to petroleum-based polymers (Djouonkep et al., 2022).